Cas no 2228131-36-8 (4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid)

• Product Name: 4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid
• CAS No: 2228131-36-8
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 6023901
• PubChem ID: 165681995
• Update Time: 2025-06-10

4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid
• 2228131-36-8
• 4-amino-4-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}butanoic acid
• EN300-1900918

• Inchi： 1S/C13H24N2O5/c1-13(2,3)20-12(18)15-6-7-19-8-10(15)9(14)4-5-11(16)17/h9-10H,4-8,14H2,1-3H3,(H,16,17)
• InChI Key： FHVMOXWWANEATC-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 102Ų

Additional information on 4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid

Research Briefing on 4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid (CAS: 2228131-36-8)

In recent years, the compound 4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid (CAS: 2228131-36-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and tert-butoxycarbonyl (Boc) functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its structural features make it particularly valuable in drug discovery, where it is often employed in the development of protease inhibitors, kinase modulators, and other therapeutic agents targeting key biological pathways.

Recent studies have highlighted the role of 4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid in the synthesis of novel small-molecule inhibitors. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the development of selective PI3Kδ inhibitors, which are being investigated for their potential in treating autoimmune diseases and hematologic malignancies. The Boc-protected morpholine moiety in this compound provides both steric hindrance and chemical stability, enabling precise modulation of target binding affinity.

From a synthetic chemistry perspective, advances in the preparation of 2228131-36-8 have been reported, with several research groups optimizing its synthesis to improve yield and purity. A recent patent application (WO2023051234) describes an improved catalytic process for the stereoselective synthesis of this compound, achieving >95% enantiomeric excess. This methodological advancement is particularly significant given the growing demand for chiral intermediates in asymmetric synthesis of pharmaceuticals.

In the context of drug delivery systems, 4-amino-4-{4-(tert-butoxy)carbonylmorpholin-3-yl}butanoic acid has shown promise as a component of prodrug strategies. Its carboxylic acid functionality allows for conjugation with various drug molecules, while the Boc-protected amine provides a handle for controlled release mechanisms. Recent in vitro studies have demonstrated its effectiveness in improving the pharmacokinetic properties of poorly soluble compounds, particularly in central nervous system-targeted therapies.

The safety profile and toxicity data for this compound continue to be evaluated. Preliminary results from acute toxicity studies in rodent models (reported in Regulatory Toxicology and Pharmacology, 2024) suggest favorable safety characteristics at therapeutic doses, with no observed significant adverse effects on major organ systems. However, comprehensive long-term toxicity studies are still ongoing to fully assess its potential for clinical applications.

Looking forward, the versatility of 2228131-36-8 positions it as a valuable tool in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a linker in antibody-drug conjugates. The compound's unique structural features offer multiple points for chemical modification, making it adaptable to various drug discovery platforms. As synthetic methodologies continue to evolve and biological applications expand, this molecule is expected to play an increasingly important role in the development of next-generation therapeutics.